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Compound of Interest

Compound Name: 1-Methyl-3-phenylpropylamine

Cat. No.: B141231

Essential Safety and Handling Guide for 1-Methyl-3-
phenylpropylamine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Methyl-3-phenylpropylamine in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe
handling and minimize exposure risks.

Chemical Safety Summary

1-Methyl-3-phenylpropylamine is a hazardous chemical that requires stringent safety
measures. It is classified as corrosive, acutely toxic if swallowed or in contact with skin, and
can cause severe skin burns and eye damage.[1] It may also cause an allergic skin reaction.[1]
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Hazard Classification GHS Pictograms Signal Word
Acute Toxicity, Oral (Category
GHSO06 Danger
3)
Acute Toxicity, Dermal
GHSO06
(Category 3)
Skin Corrosion (Category 1B) GHSO05
Serious Eye Damage
GHSO05
(Category 1)
Skin Sensitization (Category 1) GHSO07
Hazardous to the aquatic
GHSO09

environment, long-term hazard

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Methyl-3-

phenylpropylamine.

PPE Category

Equipment Specification

Standard

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.

Conforming to EN 166 (EU) or
NIOSH (US).[2]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber).[3] Fire/flame resistant

and impervious clothing.

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.[2]

Respiratory Protection

A full-face respirator is required
if exposure limits are exceeded

or irritation is experienced.

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the procedural steps for the safe handling of 1-Methyl-3-
phenylpropylamine from receipt to use in experiments.

1. Receiving and Storage
e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a dry, cool, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents.

e The storage area should be designated for corrosive and toxic materials.
2. Preparation for Handling

e Ensure that an eyewash station and a safety shower are in close proximity to the
workstation.

o Work must be conducted in a properly functioning chemical fume hood.
e Don all required PPE before opening the container.

3. Handling and Experimental Use

» Avoid direct contact with skin and eyes.[2]

e Do not breathe vapors or mist.

e Use non-sparking tools to prevent fire from electrostatic discharge.[2]

 In case of a spill, evacuate the area, remove all ignition sources, and absorb the spill with
inert material.[2]

Workflow for Handling 1-Methyl-3-phenylpropylamine
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Caption: Workflow for handling 1-Methyl-3-phenylpropylamine.
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Disposal Plan

Proper disposal of 1-Methyl-3-phenylpropylamine and any contaminated materials is crucial
to prevent environmental harm.

1. Waste Collection

o Collect all waste, including unused material and contaminated disposables, in a designated,
properly labeled, and sealed container.

e The container must be compatible with the chemical and clearly marked as "HAZARDOUS
WASTE" with the chemical name.[4]

2. Waste Storage

» Store the waste container in a secure, well-ventilated area, segregated from incompatible
materials.[4]

o Ensure the container is tightly capped at all times except when adding waste.[4]
3. Final Disposal

e The disposal of 1-Methyl-3-phenylpropylamine must be carried out by a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[2]

e Do not dispose of this chemical into sewer systems or the environment.[2]
o Follow all local, regional, and national regulations for hazardous waste disposal.

» Contact your institution's environmental health and safety department for specific guidance
and to arrange for pickup by a certified hazardous waste handler.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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